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Compound of Interest

Compound Name: HD-800

Cat. No.: B1192844

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper handling,
storage, and application of HD-800, a high-affinity and selective colchicine site tubulin inhibitor.

1. Compound Information

HD-800 is a potent small molecule inhibitor of tubulin polymerization. It binds to the colchicine
site on B-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest and
apoptosis. Its chemical name is N-(4-Methoxyphenyl)-N,5-dimethylfuro[2,3-d]pyrimidin-4-
amine.
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Property

Value

IUPAC Name

N-(4-Methoxyphenyl)-N,5-dimethylfuro[2,3-

d]pyrimidin-4-amine

Molecular Formula C15H15N302
Molecular Weight 269.30 g/mol
CAS Number Not available
Appearance Solid

Purity >98%

Solubility Soluble in DMSO

2. Storage and Handling

Proper storage and handling of HD-800 are crucial to maintain its stability and ensure user

safety.

Condition

Recommendation

Long-term Storage

Store at -20°C for several months to years.

Short-term Storage

Store at 0-4°C for days to weeks.[1]

Shipping

Shipped at ambient temperature as a non-

hazardous chemical.[1]

Handling

Handle in a well-ventilated area. Avoid direct
contact with skin and eyes. Wear appropriate
personal protective equipment (PPE), including

gloves, lab coat, and safety glasses.

Stability

The product is stable for a few weeks during
ordinary shipping and customs procedures.[1]
For long-term stability, follow the recommended

storage conditions.
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3. Mechanism of Action and Signaling Pathway

HD-800 functions as a microtubule-destabilizing agent by binding to the colchicine site on 3-
tubulin. This binding prevents the polymerization of tubulin dimers into microtubules. The
disruption of microtubule dynamics interferes with the formation of the mitotic spindle, a critical
structure for chromosome segregation during cell division. This leads to an arrest of the cell
cycle at the G2/M phase, ultimately triggering the intrinsic apoptotic pathway and programmed
cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for HD-800, a Selective
Tubulin Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192844#proper-handling-and-storage-of-hd-800]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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